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Compound of Interest

Compound Name: 1-Pyrenamin

Cat. No.: B7737337

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological profile
of 1-Pyrenamine (also known as 1-Aminopyrene), a crucial chemical intermediate in various
research and development applications. Adherence to strict safety protocols is paramount
when handling this compound due to its potential health hazards.

Chemical and Physical Properties

1-Pyrenamine is a polycyclic aromatic hydrocarbon (PAH) derivative. Its physical and chemical
characteristics are summarized below.
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Property Value Reference(s)

CAS Number 1606-67-3 [1]

1-Aminopyrene, 3-
Synonyms ) [2]
Aminopyrene

Molecular Formula CieH11N [2]

Molecular Weight 217.27 g/mol [2]

Colorless crystals or yellow to
Appearance [2][3]
green powder

Melting Point 115-118 °C [4]

Solubility Insoluble in water [5]

- Stable under normal
Stability N o [1]
conditions, but is air-sensitive.

Toxicological Data

1-Pyrenamine is classified as harmful if swallowed and is an irritant to the skin and eyes.[6] It
is also a known mutagen.[7]

Toxicity Metric  Value Species Route Reference(s)
LDso 1070 mg/kg Rat Oral [8]
LDso 250 mg/kg Mouse Intraperitoneal [8]
Salmonella
Mutagenicity Positive typhimurium In vitro [7]

(Ames test)

Hazard Identification and Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation Category 2 o
irritation

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of 1-Pyrenamine.

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[1] Avoid the
formation of dust.[1] Prevent contact with skin, eyes, and clothing.[1] Do not eat, drink, or

smoke when using this product.[8]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] Store

under an inert atmosphere due to its air sensitivity.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling 1-Pyrenamine.
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PPE Type Specification

Reference(s)

Safety glasses with side-
shields conforming to EN166
(EV) or NIOSH (US) approved

eye protection.

Eye/Face Protection

Chemically resistant gloves
Skin Protection (e.g., nitrile rubber) and a lab

coat.

[6]

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator (e.g., N95 dust
Respiratory Protection ] o
mask) if exposure limits are
exceeded or if irritation is

experienced.

[1]

First Aid Measures

In the event of exposure, immediate first aid is crucial.
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Exposure Route First Aid Procedure Reference(s)

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1]
upper and lower eyelids. Get

medical attention.

Immediately wash off with
plenty of soap and water for at
) least 15 minutes while
Skin Contact ) ) [1]
removing contaminated
clothing. If skin irritation

persists, call a physician.

Remove to fresh air. If not
) breathing, give artificial
Inhalation o ) [1]
respiration. Get medical

attention if symptoms occur.

Call a poison center or
) doctor/physician if you feel
Ingestion , [8]
unwell. Rinse mouth. Do NOT

induce vomiting.

Accidental Release and Disposal

o Accidental Release: For small spills, dampen the solid material with alcohol and then transfer
it to a suitable container for disposal.[7] Use absorbent paper dampened with alcohol to pick
up any remaining material.[7] Ventilate the area and wash the spill site after material pickup
is complete.

» Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[8]

Experimental Protocols
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The following are summaries of standard methodologies for key toxicological assessments.
These protocols would be adapted for the specific testing of 1-Pyrenamine.

Ames Test (Bacterial Reverse Mutation Assay) - General
Protocol

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[9]

o Bacterial Strains: Several strains of Salmonella typhimurium with pre-existing mutations in
the histidine operon are used (e.g., TA98, TA100, TA1535, TA1537).[10]

Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 fraction from rat liver) to mimic metabolism in mammals.[10]

Procedure:

o The tester strains are exposed to various concentrations of 1-Pyrenamine, a negative
control (solvent), and a positive control.[10]

o The mixture is combined with molten top agar and poured onto a minimal glucose agar
plate.[3]

o The plates are incubated at 37°C for 48-72 hours.[3]

Evaluation: A positive result is indicated by a significant, dose-dependent increase in the
number of revertant colonies (bacteria that have regained the ability to synthesize histidine)
compared to the negative control.[11]

Acute Dermal Irritation - General Protocol (OECD 404)

This test determines the potential for a substance to cause skin irritation.
o Test Animals: Typically, albino rabbits are used.[12]
e Procedure:

o Asmall area of the animal's back is clipped free of fur.
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o Adose of 0.5 g of the test substance, moistened with a suitable vehicle, is applied to the
skin under a gauze patch.

o The patch is secured with tape for a 4-hour exposure period.

o Observations: The skin is observed for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.[12]

» Classification: The severity of the skin reactions is scored, and the substance is classified as
an irritant if the scores exceed a certain threshold.[13]

Acute Eye Irritation - General Protocol (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or damage.
o Test Animals: Albino rabbits are typically used.[14]
e Procedure:

o Asingle dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into
the conjunctival sac of one eye of the animal. The other eye serves as a control.[14]

o Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after application.[14]

o Classification: The severity of ocular lesions is scored to determine the irritation potential of
the substance.[15]

Signaling Pathways and Diagrams

The genotoxicity of 1-Pyrenamine is linked to its metabolic activation and subsequent
formation of DNA adducts.

Metabolic Activation of 1-Pyrenamine and DNA Adduct
Formation

1-Pyrenamine is a metabolite of the environmental pollutant 1-nitropyrene.[16] The metabolic
activation of aromatic amines can lead to the formation of reactive intermediates that can bind
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to DNA, forming DNA adducts. This process is a key mechanism of chemical carcinogenesis.
[16] In the case of 1-Pyrenamine, it can be formed by the reduction of 1-nitropyrene.[8]
Conversely, photo-oxidation of 1-Pyrenamine can lead to the formation of 1-
hydroxyaminopyrene, 1-nitrosopyrene, and 1-nitropyrene, which are also genotoxic.[16] The
key DNA adduct formed is N-(deoxyguanosin-8-yl)-1-aminopyrene.[1]

Metabolic Pathway

1-Nitropyrene

Nitroreduction
e.g., by gut microflora)

1-Aminopyrene

N-oxidation
e.g., by Cytochrome P450)

N-Hydroxy-1-aminopyrene

eaction with Guanine in DNA

N-(deoxyguanosin-8-yl)-1-aminopyrene

Click to download full resolution via product page

Caption: Metabolic activation of 1-Nitropyrene to 1-Aminopyrene and subsequent DNA adduct
formation.

General Experimental Workflow for In Vitro Toxicity
Testing

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3764499/
https://www.benchchem.com/product/b7737337?utm_src=pdf-body
https://academic.oup.com/carcin/article-abstract/2/10/1007/2389905
https://www.benchchem.com/product/b7737337?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3764499/
https://www.researchgate.net/publication/8337415_Photochemical_Transformation_and_Phototoxicity_of_1-Aminopyrene
https://www.benchchem.com/product/b7737337?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates a typical workflow for assessing the toxicity of a compound
like 1-Pyrenamine in a research setting.

Compound Handling
1-Pyrenamine

Dose Preparation

'

Cell Culture Exposure

Ames Test Cytotoxicity Assay

(e.g., MTT, LDH)

In Vitro Skin Irritation

(Mutagenicity) (e.g., RhE model)

Data Analysis g

Toxicological Profile Report

Click to download full resolution via product page
Caption: A generalized workflow for in vitro toxicological assessment of a chemical compound.

This guide is intended to provide essential safety and handling information for 1-Pyrenamine.

It is not exhaustive, and users should always consult the most recent Safety Data Sheet (SDS)
before handling this chemical. All laboratory work should be conducted by trained personnel in
accordance with good laboratory practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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